N-(4-methoxyphenethyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
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Description
N-(4-methoxyphenethyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H22N2O2S and its molecular weight is 330.45. The purity is usually 95%.
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Scientific Research Applications
Kinase Inhibition and Anticancer Potential
Research into related compounds, like substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, highlights their role as potent and selective Met kinase inhibitors. These compounds have shown significant tumor stasis in Met-dependent human gastric carcinoma models, suggesting potential anticancer applications (Schroeder et al., 2009).
Antitubercular and Antibacterial Activities
Derivatives like pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine have been designed, synthesized, and found to demonstrate potent anti-TB and antibacterial activities. Such compounds have been effective against Escherichia coli and Staphylococcus aureus, underscoring their potential in treating infectious diseases (Bodige et al., 2019).
Corrosion Inhibition
Studies on thiazole-based pyridine derivatives, such as those with a 4-methoxy-phenyl component, have explored their effectiveness as corrosion inhibitors for mild steel. These compounds act as both anodic and cathodic inhibitors, providing a protective film on steel surfaces, suggesting applications in materials science and engineering (Chaitra et al., 2016).
Structural and Conformational Analysis
Research into structurally similar compounds, like 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, has provided insights into their crystal structure and molecular conformation. Such studies are crucial for understanding the physicochemical properties and potential biological activities of these compounds (Banerjee et al., 2002).
Insecticidal Properties
Pyridine derivatives have been investigated for their insecticidal properties, with some showing significant aphidicidal activities. These findings indicate potential applications in agriculture and pest control (Bakhite et al., 2014).
Antiviral Research
Compounds like pyrrolo[2,3-d]pyrimidines, structurally related to N-(4-methoxyphenethyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide, have been synthesized and tested for their antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus. Such studies contribute to the development of new antiviral therapies (Renau et al., 1996).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-3-thiophen-2-ylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2S/c1-22-16-6-4-14(5-7-16)8-10-19-18(21)20-11-9-15(13-20)17-3-2-12-23-17/h2-7,12,15H,8-11,13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUVKMSUGPLYVQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)N2CCC(C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.